Cas no 447403-26-1 (2-(Hydroxymethylidene)cyclopentane-1,3-dione)
447403-26-1 structure
Product name:2-(Hydroxymethylidene)cyclopentane-1,3-dione
2-(Hydroxymethylidene)cyclopentane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-(Hydroxymethylidene)cyclopentane-1,3-dione
- DTXCID20573145
- 2-formyl-3-hydroxycyclopentane-2-ene-1-one
- 447403-26-1
- DTXSID90622391
- SCHEMBL13716137
-
- Inchi： InChI=1S/C6H6O3/c7-3-4-5(8)1-2-6(4)9/h3,7H,1-2H2
- InChI Key： JIJFZDYLAGDDPN-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 126.031694049Da
- Monoisotopic Mass: 126.031694049Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4Ų
- XLogP3: 0.1
2-(Hydroxymethylidene)cyclopentane-1,3-dione Related Literature
-
Rawad Tadmouri,Jean Claude Micheau,Véronique Pimienta Soft Matter, 2011,7, 8741-8744
-
2. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
-
3. Carbon monoxide and carbon dioxide insertion chemistry of f-block N-heterocyclic carbene complexes†‡Polly L. Arnold,Anne I. Germeroth,Gary S. Nichol,Ronan Bellabarba,Robert P. Tooze Dalton Trans., 2013,42, 1333-1337
-
Bo Wang,Thomas Blin,Aleksandr Käkinen,Xinwei Ge,Emily H. Pilkington,John F. Quinn,Michael R. Whittaker,Pu Chun Ke,Feng Ding Polym. Chem., 2016,7, 6875-6879
447403-26-1 (2-(Hydroxymethylidene)cyclopentane-1,3-dione) Related Products
- 2172516-38-8(3-(benzyloxy)carbonyl-3-azabicyclo6.1.0nonane-9-carboxylic acid)
- 2028792-50-7(2-(2,3-dihydro-1-benzofuran-7-yloxy)ethane-1-sulfonyl chloride)
- 933686-92-1(1-(2-Phenylethyl)pyrrolidine-3-carboxylic acid)
- 1797859-86-9(3,4-dichloro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}benzamide)
- 1805446-92-7(3-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid)
- 199584-94-6(2-{(4-Fluorophenyl)aminomethyl}-6-methoxyphenol)
- 2703746-08-9(Methyl (S)-3-amino-3-(3,5-difluorophenyl)propanoate hydrochloride)
- 1805476-25-8(Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxylate)
- 1508009-32-2(5-(4-Ethylphenyl)piperazin-2-one)
- 2737205-34-2(N-Methyl-2-oxazol-5-yl-benzenesulfonamide)
Recommended suppliers
Synrise Material Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
